Cas no 130277-16-6 (2-Amino-3-benzylpyridine)

• Product Name: 2-Amino-3-benzylpyridine
• CAS No: 130277-16-6
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 898338
• PubChem ID: 14761928
• Update Time: 2025-11-01

2-Amino-3-benzylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-benzylpyridine
• 3-benzylpyridin-2-amine
• 3-(PhenylMethyl)-2-pyridinaMine
• 2-Pyridinamine, 3-(phenylmethyl)-
• 3-benzyl-2-pyridinylamine
• OSTHFNZESSVNEZ-UHFFFAOYSA-N
• J-005778
• XJP2636TJY
• AKOS013406457
• DTXSID80563724
• SB53593
• SCHEMBL2259723
• 130277-16-6
• DB-292637
• 3-Benzyl-2-Aminopyridine
• AC-907/34109039

• Inchi： 1S/C12H12N2/c13-12-11(7-4-8-14-12)9-10-5-2-1-3-6-10/h1-8H,9H2,(H2,13,14)
• InChI Key： OSTHFNZESSVNEZ-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 184.10000
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 2.83580

Additional information on 2-Amino-3-benzylpyridine

Introduction to 2-Amino-3-benzylpyridine (CAS No. 130277-16-6)

2-Amino-3-benzylpyridine, with the chemical identifier CAS No. 130277-16-6, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic molecule has garnered attention due to its versatile structural framework, which makes it a valuable scaffold for the development of novel therapeutic agents. The compound’s unique arrangement of nitrogen and benzyl functional groups provides a rich platform for further chemical modifications, enabling researchers to explore its potential in various biological applications.

The structure of 2-amino-3-benzylpyridine consists of a pyridine core substituted with an amino group at the 2-position and a benzyl group at the 3-position. This configuration is particularly intriguing because it combines the electron-donating properties of the amino group with the hydrophobicity and aromatic stability of the benzyl moiety. Such features are often exploited in medicinal chemistry to enhance binding affinity and metabolic stability, making this compound a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. 2-Amino-3-benzylpyridine has emerged as a key intermediate in synthesizing molecules that interact with these targets. For instance, studies have demonstrated its utility in creating inhibitors of kinases, which are overexpressed in numerous cancers. The pyridine ring’s ability to mimic ATP binding pockets while the benzyl group provides additional interactions has been leveraged to design highly selective kinase inhibitors.

Moreover, the pharmacological applications of 2-amino-3-benzylpyridine have been explored in treating inflammatory and infectious diseases. Researchers have synthesized derivatives of this compound that exhibit potent activity against bacterial and viral pathogens. The amino group at the 2-position allows for easy conjugation with other pharmacophores, enabling the creation of hybrid molecules with enhanced bioavailability and target specificity. This adaptability has made it a cornerstone in designing next-generation antibiotics and antivirals.

The synthesis of 2-amino-3-benzylpyridine typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. One common approach involves nucleophilic substitution reactions followed by reduction steps to introduce the amino and benzyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for large-scale pharmaceutical manufacturing, where cost-effectiveness and reproducibility are paramount.

Recent advancements in computational chemistry have further accelerated the development of 2-amino-3-benzylpyridine-based drugs. Molecular docking simulations and virtual screening techniques allow researchers to predict how this compound interacts with biological targets before conducting costly wet-lab experiments. Such computational approaches have identified novel derivatives with improved pharmacokinetic profiles, paving the way for faster drug development cycles.

The biological activity of 2-amino-3-benzylpyridine has been extensively studied in vitro and in vivo models. Preclinical trials have shown promising results in terms of efficacy and safety profiles for several therapeutic indications. The compound’s ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are now focused on translating these preclinical findings into human trials.

In conclusion, 2-amino-3-benzylpyridine (CAS No. 130277-16-6) represents a cornerstone molecule in modern drug discovery. Its unique structural features, coupled with its synthetic versatility, make it an invaluable tool for developing innovative therapeutics across multiple disease areas. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an even greater role in shaping the future of medicine.